Cas no 105803-74-5 (Benzeneacetic acid, 2-[3-(4-fluorophenyl)-5-isoxazolyl]-)

Benzeneacetic acid, 2-[3-(4-fluorophenyl)-5-isoxazolyl]- structure
105803-74-5 structure
Product Name:Benzeneacetic acid, 2-[3-(4-fluorophenyl)-5-isoxazolyl]-
CAS No:105803-74-5
MF:C17H12FNO3
MW:297.280488014221
CID:1165805
Update Time:2024-07-26

Benzeneacetic acid, 2-[3-(4-fluorophenyl)-5-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 2-[3-(4-fluorophenyl)-5-isoxazolyl]-
    • Inchi: 1S/C17H12FNO3/c18-13-7-5-11(6-8-13)15-10-16(22-19-15)14-4-2-1-3-12(14)9-17(20)21/h1-8,10H,9H2,(H,20,21)
    • InChI Key: PKANULUQIBVXGP-UHFFFAOYSA-N
    • SMILES: C1(CC(O)=O)=CC=CC=C1C1ON=C(C2=CC=C(F)C=C2)C=1

Experimental Properties

  • Density: 1.305±0.06 g/cm3(Predicted)
  • Boiling Point: 521.4±50.0 °C(Predicted)
  • pka: 4.15±0.10(Predicted)
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